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Compound of Interest

3-Amino-4-fluorophenylboronic
Compound Name: o
aci

Cat. No.: B1291412

Essential Safety and Handling Guide for 3-
Amino-4-fluorophenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Amino-4-fluorophenylboronic acid (CAS: 873566-75-7). Adherence to these procedures is
critical for ensuring laboratory safety and maintaining experimental integrity.

Immediate Safety Precautions

When handling 3-Amino-4-fluorophenylboronic acid, which is a combustible solid, it is
crucial to mitigate risks of irritation and acute toxicity.[1] This compound is harmful if swallowed,
and can cause skin and serious eye irritation, as well as potential respiratory irritation.[2][3]

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6][7]

Hygiene Measures:
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Avoid all personal contact, including the inhalation of dust or vapors.[4][8]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the laboratory.[2][4]

Remove any contaminated clothing immediately and wash it before reuse.[5][8]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields are mandatory. A
full-face shield is
recommended when there is a

risk of splashing.[8][9]

To protect eyes from contact,
which can cause serious
irritation.[3][9]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.
Gloves must be inspected prior
to use.[6][8]

To prevent skin contact and

potential irritation.[2][6]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[6][9]

To protect skin from accidental

splashes or spills.[6]

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[6]

[9]

To prevent respiratory tract
irritation.[2][10]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure the work area within the chemical fume hood is clean and uncluttered.[6]

o Verify that an eyewash station and safety shower are accessible.[6]
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o Have all necessary equipment and reagents ready.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before

handling the chemical.
e Handling:

o Keep the container of 3-Amino-4-fluorophenylboronic acid tightly closed when not in
use.[6][8]

o Avoid generating dust when transferring the solid.[6][8] Use appropriate tools, such as a
spatula, for transfers.[6]

o If making a solution, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:

o Clean the work area and decontaminate any surfaces that may have come into contact

with the chemical.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]
o Properly remove and dispose of contaminated PPE.

Disposal Plan

All waste generated from the use of 3-Amino-4-fluorophenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.[9]

o Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed

container for hazardous waste.

o Contaminated Materials: Dispose of contaminated gloves, weigh boats, and other disposable
materials in a designated hazardous waste container.[4]
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o Regulatory Compliance: Disposal of chemical waste must be in accordance with all
applicable local, state, and federal regulations.[8] Do not let the chemical enter drains.[8]

Visual Workflow for Safe Handling
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Caption: Workflow for handling 3-Amino-4-fluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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